2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C15H16N4O3S/c20-13(10-19-14(21)3-4-15(19)22)16-6-8-18-7-5-11(17-18)12-2-1-9-23-12/h1-2,5,7,9H,3-4,6,8,10H2,(H,16,20)
• InChI Key: JKHWWDOVHOVTAP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NCCN2C=CC(=N2)C3=CC=CS3
• Molecular Formula: C15H16N4O3S
• Molecular Weight: 332.4 g/mol
• CAS No.: 1796991-26-8

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C15H16N4O3S and its molecular weight is 332.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Innovative Heterocycles Synthesis : A study focused on the synthesis of various heterocycles, such as pyrrole, pyridine, coumarin, and thiophene derivatives, showcasing the versatility of similar chemical structures in generating biologically active compounds. These compounds were tested as insecticidal agents against the cotton leafworm, revealing potential agricultural applications (Fadda et al., 2017).
• Antitumor Evaluation : Another research effort highlighted the synthesis of polyfunctionally substituted heterocyclic compounds derived from similar precursors, demonstrating significant antitumor activities against several human cancer cell lines. This work underscores the potential of these compounds in developing new anticancer therapies (Shams et al., 2010).

Coordination Complexes and Antioxidant Activity

• Metal Coordination Complexes : Research into pyrazole-acetamide derivatives led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These studies not only explored the self-assembly process influenced by hydrogen bonding but also assessed the antioxidant activities of the complexes, indicating potential in pharmaceutical applications (Chkirate et al., 2019).

Antimicrobial and Antiproliferative Activities

• Novel Heterocyclic Compounds : The development of new thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives based on similar precursors has been investigated for their antimicrobial and antitumor activities. Some of these compounds exhibited promising effects, highlighting their potential for further pharmaceutical development (Albratty et al., 2017).